Cas no 2172291-99-3 (1-(azidomethyl)-7,7,9,9-tetramethyl-2-oxa-8-azaspiro4.5decane)
1-(azidomethyl)-7,7,9,9-tetramethyl-2-oxa-8-azaspiro4.5decane Chemical and Physical Properties
Names and Identifiers
-
- 1-(azidomethyl)-7,7,9,9-tetramethyl-2-oxa-8-azaspiro4.5decane
- EN300-1478994
- 1-(azidomethyl)-7,7,9,9-tetramethyl-2-oxa-8-azaspiro[4.5]decane
- 2172291-99-3
-
- Inchi: 1S/C13H24N4O/c1-11(2)8-13(9-12(3,4)16-11)5-6-18-10(13)7-15-17-14/h10,16H,5-9H2,1-4H3
- InChI Key: SSCZNSRQMLNNFR-UHFFFAOYSA-N
- SMILES: O1CCC2(C1CN=[N+]=[N-])CC(C)(C)NC(C)(C)C2
Computed Properties
- Exact Mass: 252.19501140g/mol
- Monoisotopic Mass: 252.19501140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 35.6Ų
1-(azidomethyl)-7,7,9,9-tetramethyl-2-oxa-8-azaspiro4.5decane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1478994-1.0g |
1-(azidomethyl)-7,7,9,9-tetramethyl-2-oxa-8-azaspiro[4.5]decane |
2172291-99-3 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1478994-50mg |
1-(azidomethyl)-7,7,9,9-tetramethyl-2-oxa-8-azaspiro[4.5]decane |
2172291-99-3 | 50mg |
$851.0 | 2023-09-28 | ||
| Enamine | EN300-1478994-100mg |
1-(azidomethyl)-7,7,9,9-tetramethyl-2-oxa-8-azaspiro[4.5]decane |
2172291-99-3 | 100mg |
$892.0 | 2023-09-28 | ||
| Enamine | EN300-1478994-250mg |
1-(azidomethyl)-7,7,9,9-tetramethyl-2-oxa-8-azaspiro[4.5]decane |
2172291-99-3 | 250mg |
$933.0 | 2023-09-28 | ||
| Enamine | EN300-1478994-500mg |
1-(azidomethyl)-7,7,9,9-tetramethyl-2-oxa-8-azaspiro[4.5]decane |
2172291-99-3 | 500mg |
$974.0 | 2023-09-28 | ||
| Enamine | EN300-1478994-1000mg |
1-(azidomethyl)-7,7,9,9-tetramethyl-2-oxa-8-azaspiro[4.5]decane |
2172291-99-3 | 1000mg |
$1014.0 | 2023-09-28 | ||
| Enamine | EN300-1478994-2500mg |
1-(azidomethyl)-7,7,9,9-tetramethyl-2-oxa-8-azaspiro[4.5]decane |
2172291-99-3 | 2500mg |
$1988.0 | 2023-09-28 | ||
| Enamine | EN300-1478994-5000mg |
1-(azidomethyl)-7,7,9,9-tetramethyl-2-oxa-8-azaspiro[4.5]decane |
2172291-99-3 | 5000mg |
$2940.0 | 2023-09-28 | ||
| Enamine | EN300-1478994-10000mg |
1-(azidomethyl)-7,7,9,9-tetramethyl-2-oxa-8-azaspiro[4.5]decane |
2172291-99-3 | 10000mg |
$4360.0 | 2023-09-28 |
1-(azidomethyl)-7,7,9,9-tetramethyl-2-oxa-8-azaspiro4.5decane Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 1-(azidomethyl)-7,7,9,9-tetramethyl-2-oxa-8-azaspiro4.5decane
Introduction to 1-(azidomethyl)-7,7,9,9-tetramethyl-2-oxa-8-azaspiro[4.5]decane (CAS No: 2172291-99-3)
The compound 1-(azidomethyl)-7,7,9,9-tetramethyl-2-oxa-8-azaspiro[4.5]decane, with the CAS number 2172291-99-3, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique spirocyclic structure, which combines a four-membered and a five-membered ring system, along with multiple methyl substituents and an azidomethyl group.
The spirocyclic architecture of this compound plays a pivotal role in its chemical properties and potential applications. The presence of the azidomethyl group (-N3) introduces reactive functionalities, making it suitable for various chemical transformations such as click chemistry reactions. Recent studies have highlighted the utility of azide-containing compounds in drug delivery systems and bioconjugation techniques due to their ability to undergo rapid and selective cycloaddition reactions.
One of the most notable aspects of 1-(azidomethyl)-7,7,9,9-tetramethyl-2-oxa-8-azaspiro[4.5]decane is its structural versatility. The tetramethyl substituents at positions 7 and 9 contribute to the molecule's stability and lipophilicity, which are critical properties for applications in pharmaceuticals and materials science. Additionally, the oxygen atom in the 2-position (as part of the oxa group) and the nitrogen atom in the 8-position (as part of the aza group) provide opportunities for hydrogen bonding and other intermolecular interactions.
Recent advancements in synthetic methodologies have enabled more efficient routes to prepare this compound. For instance, researchers have developed catalytic asymmetric synthesis strategies that allow for the construction of the spirocyclic framework with high enantioselectivity. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process.
In terms of applications, this compound has shown promise in several areas. Its azide functionality makes it an excellent candidate for click chemistry applications, where it can be used to form stable covalent bonds with alkyne-containing molecules under mild conditions. This property has been exploited in the development of novel materials with tailored mechanical and electronic properties.
Furthermore, recent studies have explored the use of this compound as a building block in supramolecular chemistry. Its ability to form self-assembled structures through non-covalent interactions such as π–π stacking and hydrogen bonding has opened new avenues for designing functional materials with applications in sensing and catalysis.
The structural features of 1-(azidomethyl)-7,7,9,9-tetramethyl-2-oxa-8-azaspiro[4.5]decane also make it an attractive candidate for use in drug design. Its spirocyclic core provides a rigid framework that can be modified to target specific biological pathways or receptors. Recent computational studies have demonstrated that this compound exhibits potential as a scaffold for developing inhibitors against certain enzymes involved in neurodegenerative diseases.
In conclusion, 1-(azidomethyl)-7,7,9,9-tetramethyl-2-oxa-8-azaspiro[4.5]decane (CAS No: 2172291-99-3) is a versatile organic molecule with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in chemistry and materials science.
2172291-99-3 (1-(azidomethyl)-7,7,9,9-tetramethyl-2-oxa-8-azaspiro4.5decane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)